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acid

Cat. No.: B1443089 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,6-Dichloro-4-fluorophenylboronic
acid

This guide provides comprehensive safety protocols and handling procedures for 2,6-Dichloro-
4-fluorophenylboronic acid (CAS No. 1451392-99-6). It is intended for researchers,

scientists, and drug development professionals who work with this and structurally similar

arylboronic acids. The protocols described herein are designed to ensure laboratory safety

through a framework of established best practices and a thorough understanding of the

compound's potential hazards.

Introduction: The Utility and Hazards of Arylboronic
Acids
Arylboronic acids are indispensable reagents in modern organic synthesis, most notably for

their role in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This class of

compounds is fundamental to the construction of biaryl structures, which are common motifs in

pharmaceuticals and advanced materials. However, their utility is accompanied by specific

handling requirements. Arylboronic acids can be irritating to the skin, eyes, and respiratory

system, and some have been found to be weakly mutagenic.[1] Furthermore, they are known

to readily form stable cyclic anhydrides (boroxines) and other polymeric species, which can

alter their physical and toxicological properties.[2] 2,6-Dichloro-4-fluorophenylboronic acid,
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a halogenated derivative, requires careful management due to these inherent class-specific

and compound-specific hazards.

Section 1: Hazard Identification and Risk
Assessment
A thorough understanding of the chemical's properties and associated hazards is the

foundation of safe laboratory practice.

GHS Classification and Hazard Statements
While a comprehensive, officially harmonized GHS classification for 2,6-Dichloro-4-
fluorophenylboronic acid is not available in all databases, information from suppliers and

data for structurally similar compounds provide a strong basis for a precautionary classification.

[3][4][5]

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 (est.) GHS07 Warning

H302: Harmful if

swallowed[4][6]

[7]

Skin Corrosion /

Irritation
Category 2 GHS07 Warning

H315: Causes

skin irritation[4]

[7][8][9]

Serious Eye

Damage / Eye

Irritation

Category 2A GHS07 Warning

H319: Causes

serious eye

irritation[3][4][7]

[8]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 GHS07 Warning

H335: May

cause respiratory

irritation[4][7]
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Classification is based on supplier data and analogous compounds and should be used for

laboratory risk assessment.[3]

Physical and Chemical Properties
Understanding the physical state of the compound is critical for anticipating its behavior during

handling.

Property Value Source

CAS Number 1451392-99-6 [3]

Molecular Formula C₆H₄BCl₂FO₂ [3]

Molecular Weight 208.81 g/mol [3]

Appearance White solid [3]

Purity Typically ≥97% [3]

Stability and Reactivity
Stability: The compound is generally stable under recommended storage conditions.[7]

However, like many boronic acids, it is hygroscopic and can dehydrate to form a cyclic trimer

anhydride known as a boroxine.[2]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases,

as these can lead to vigorous or unwanted chemical reactions.[10][11]

Hazardous Decomposition Products: Thermal decomposition may produce irritating and toxic

gases, including carbon monoxide, carbon dioxide, oxides of boron, and halogenated

compounds like hydrogen fluoride and hydrogen chloride.[7][11][12]

Section 2: Exposure Controls and Personal
Protection
A multi-layered approach combining engineering controls, administrative procedures, and

personal protective equipment (PPE) is essential to minimize exposure.
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Engineering Controls
The primary method for controlling exposure to powdered chemical reagents is through robust

engineering solutions.

Chemical Fume Hood: All weighing and transfer operations involving 2,6-Dichloro-4-
fluorophenylboronic acid powder must be conducted inside a certified chemical fume hood

to prevent inhalation of dust particles.[13]

Ventilation: Ensure the laboratory is well-ventilated to maintain low background

concentrations of any potential airborne contaminants.[14]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation where the compound is handled.[13]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,6-Dichloro-4-fluorophenylboronic acid.[15]

[16]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A full-face shield is

required for splash hazards.

[13]

Protects eyes from irritation or

serious damage from dust

particles and splashes.[8]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[15] Gloves must be

inspected before use and

changed immediately if

contaminated.

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe shoes are

mandatory.[15][16]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound.

[15][16]

Prevents inhalation of the

powder, which can cause

respiratory tract irritation.[4]

Hygiene Measures
Avoid all personal contact with the chemical, including inhalation.[13]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday, even if gloves were worn.[13]

Do not eat, drink, or smoke in laboratory areas.[17]

Remove contaminated clothing immediately and wash it before reuse.[13]

Section 3: Safe Handling and Storage Protocols
Adherence to a strict operational workflow minimizes the risk of exposure and contamination.
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Step-by-Step Handling Protocol
Preparation: Designate a work area inside a chemical fume hood. Ensure the area is clean

and free of clutter. Verify that an appropriate spill kit and waste container are available.

Don PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling the Solid:

Keep the container tightly closed when not in use.[14][18]

To minimize dust generation, do not pour the powder. Use a spatula for transfers.[15]

If creating a solution, add the solid slowly to the solvent to avoid splashing.

Post-Handling:

Clean the work area and any equipment used with an appropriate solvent, followed by

soap and water.

Properly dispose of all contaminated materials, including weighing paper and gloves, in

the designated hazardous waste container.[10]

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Storage Requirements
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Container: Store in a tightly sealed, clearly labeled container.[11][19]

Conditions: Keep in a cool, dry, and well-ventilated area.[11][19] Many suppliers recommend

refrigeration (0-8 °C).[3]

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

nitrogen or argon) to protect against moisture and air, which can degrade the compound.[11]
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Segregation: Store away from incompatible materials such as strong oxidizing agents, acids,

and bases.[11][20]

Section 4: Emergency Procedures
Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures
Immediate action is required in case of exposure. Always seek medical attention after providing

first aid.[21][22]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration. Get medical attention as soon

as possible.[17][22][23]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[8][23][24]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[8][17][21]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[6][11][17]

Spill Response Protocol
Evacuate: Immediately clear all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing full PPE, cover the spill with an inert, non-combustible absorbent material

(e.g., sand, vermiculite). Avoid raising dust.[13][14]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[13][25]
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water. All materials used for cleanup are considered hazardous waste.

Section 5: Waste Management and Disposal
All waste containing 2,6-Dichloro-4-fluorophenylboronic acid must be treated as hazardous.

Waste Identification: All waste, including the chemical itself, contaminated lab supplies

(gloves, weighing paper, pipette tips), and cleanup materials, must be collected in a

dedicated, clearly labeled, and sealed hazardous waste container.[10]

Disposal: Do not dispose of this chemical down the drain or in regular trash.[10][26] All waste

must be disposed of through a licensed professional waste disposal service or your

institution's Environmental Health and Safety (EHS) department, in accordance with all local,

state, and federal regulations.[9][10][21]

Workflow Visualization
The following diagram illustrates the lifecycle of handling 2,6-Dichloro-4-fluorophenylboronic
acid in a laboratory setting.
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Safe Handling Workflow for 2,6-Dichloro-4-fluorophenylboronic acid

Preparation

Handling (in Fume Hood)

Storage

Cleanup & Disposal

Verify Fume Hood
& Safety Stations

Prepare Spill Kit
& Waste Container

Don Full PPE

Weighing & Transfer
(Use Spatula)

Proceed to Handle

Reaction Setup

Store in Cool, Dry Place
Tightly Sealed Container

Return to Storage

Spill OccursExposure Event

Decontaminate
Work Area

Post-Experiment

Retrieve for Use

Segregate Hazardous Waste

Schedule EHS Pickup

Spill Response
Protocol

First Aid
Protocol

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and disposal of the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.aaronchem.com/sds/2096334-24-4.pdf
https://www.fishersci.com/store/msds?partNumber=AC334100010&productDescription=4-FLUOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
http://angenechemical.com/sds/850198-68-4.pdf
https://www.sciencing.com/disposal-of-boric-acid-12504585/
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-boric-acid
https://www.benchchem.com/product/b1443089#safety-and-handling-of-2-6-dichloro-4-fluorophenylboronic-acid
https://www.benchchem.com/product/b1443089#safety-and-handling-of-2-6-dichloro-4-fluorophenylboronic-acid
https://www.benchchem.com/product/b1443089#safety-and-handling-of-2-6-dichloro-4-fluorophenylboronic-acid
https://www.benchchem.com/product/b1443089#safety-and-handling-of-2-6-dichloro-4-fluorophenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1443089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

